Cas no 1804106-62-4 (Ethyl 2-cyano-6-hydrazinylbenzoate)

• Product Name: Ethyl 2-cyano-6-hydrazinylbenzoate
• CAS No: 1804106-62-4
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4958439
• Update Time: 2025-06-26

Ethyl 2-cyano-6-hydrazinylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-6-hydrazinylbenzoate

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)9-7(6-11)4-3-5-8(9)13-12/h3-5,13H,2,12H2,1H3
• InChI Key： HOOGRKKAZBTKMJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC=CC=1NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 1.6
• Topological Polar Surface Area: 88.1

Additional information on Ethyl 2-cyano-6-hydrazinylbenzoate

Recent Advances in the Study of Ethyl 2-cyano-6-hydrazinylbenzoate (CAS: 1804106-62-4) and Its Applications in Chemical Biology and Medicine

Ethyl 2-cyano-6-hydrazinylbenzoate (CAS: 1804106-62-4) has recently emerged as a compound of significant interest in chemical biology and medicinal chemistry research. This heterocyclic derivative, featuring both cyano and hydrazinyl functional groups, has demonstrated remarkable potential in various pharmaceutical applications. Recent studies have focused on its role as a versatile building block for the synthesis of biologically active molecules, particularly in the development of novel enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry revealed that Ethyl 2-cyano-6-hydrazinylbenzoate serves as a key intermediate in the synthesis of potent kinase inhibitors. The researchers utilized this compound to develop a series of pyrazole derivatives showing selective inhibition against cyclin-dependent kinases (CDKs), with particular efficacy against CDK2 and CDK9. The hydrazinyl moiety was found to be crucial for forming hydrogen bond interactions with the kinase ATP-binding site, while the ester group allowed for further structural modifications to optimize pharmacokinetic properties.

In the field of antimicrobial research, a recent investigation published in Bioorganic Chemistry (2024) demonstrated the compound's utility in creating novel antibacterial agents. By condensing Ethyl 2-cyano-6-hydrazinylbenzoate with various aromatic aldehydes, researchers synthesized a library of hydrazone derivatives that showed promising activity against multidrug-resistant Staphylococcus aureus strains. The most active compounds in this series exhibited MIC values in the range of 2-8 μg/mL, comparable to standard antibiotics, while maintaining low cytotoxicity against mammalian cells.

The compound's unique chemical structure has also attracted attention in cancer research. A 2024 study in European Journal of Medicinal Chemistry reported the development of Ethyl 2-cyano-6-hydrazinylbenzoate-based HDAC inhibitors with improved selectivity profiles. The researchers designed hybrid molecules combining the benzoate scaffold with hydroxamic acid groups, resulting in compounds that showed nanomolar inhibitory activity against HDAC6 while sparing other HDAC isoforms. This selectivity is particularly valuable for reducing side effects associated with pan-HDAC inhibitors currently used in cancer therapy.

From a synthetic chemistry perspective, recent advances have improved the production and purification of Ethyl 2-cyano-6-hydrazinylbenzoate. A 2023 patent application (WO2023187654) describes an optimized synthetic route starting from commercially available 2-cyano-6-nitrobenzoic acid, featuring a novel reduction step that increases yield while minimizing byproduct formation. This improved synthetic accessibility is expected to facilitate further research and development of derivatives based on this scaffold.

Looking forward, the versatility of Ethyl 2-cyano-6-hydrazinylbenzoate suggests it will continue to play an important role in drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) design, where its bifunctional nature could enable the development of novel targeted protein degraders. Additionally, its potential in radiopharmaceutical development is being explored, particularly for the synthesis of hydrazinonicotinamide (HYNIC) derivatives used in diagnostic imaging.